PDE9-IN-2

• CAS: 917089-10-2
• Molecular Formula: C15H10Cl2N2O3S
• Molecular Weight: 369.2 g/mol
• InChI: InChI=1S/C15H10Cl2N2O3S/c1-6-11-13(20)18-10(19-14(11)23-12(6)15(21)22)5-7-2-3-8(16)9(17)4-7/h2-4H,5H2,1H3,(H,21,22)(H,18,19,20)
• InChIKey: SKVLWSYDTSHFQY-UHFFFAOYSA-N

PDE9-IN-2 (CRD-733) Procurement Guide

PDE9-IN-2 (also known as CRD-733 or ASP4901) is a potent, selective, cGMP-specific phosphodiesterase 9 (PDE9) inhibitor with the molecular formula C15H10Cl2N2O3S and a molecular weight of 369.22 g/mol [1]. As a small molecule, its primary mechanism of action is the inhibition of PDE9, an enzyme that hydrolyzes the second messenger cGMP [2]. This compound is distinct from earlier PDE9 inhibitors due to its advanced clinical development stage, having been evaluated in human clinical trials for cardiovascular indications, notably heart failure [3].

Target PDE9A inhibition in cardiac cGMP-PKG signaling research

Model Pressure-overload cardiac dysfunction model context (TAC reported)

Stage Research-stage cardiac candidate with reported Phase 1 PK data

• [1] TargetMol. PDE9-IN-2 (compound 6) Product Page. CAS: 917089-10-2. View Source
• [2] Richards DA, Aronovitz MJ, Liu P, et al. CRD-733, a Novel PDE9 (Phosphodiesterase 9) Inhibitor, Reverses Pressure Overload-Induced Heart Failure. Circ Heart Fail. 2021 Jan;14(1):e007300. View Source
• [3] Richards DA, et al. Circ Heart Fail. 2021 Jan;14(1):e007300. (Statement that CRD-733 is being advanced in human clinical studies). View Source

CRD-733 Not a Generic Substitute

Substitution of PDE9-IN-2 with another PDE9 inhibitor, even one with similar in vitro potency, is not scientifically justifiable for translational cardiovascular research. The compound's differentiation is not defined by its potency alone, but by its unique, empirically validated in vivo pharmacological profile in a clinically relevant disease model. Other PDE9 inhibitors, such as PF-04447943 and BAY 73-6691, have well-documented potencies against recombinant PDE9A [1], but they have been primarily characterized in the context of central nervous system disorders and lack the specific, disease-reversing efficacy data in pressure-overload heart failure that is published for PDE9-IN-2 [2]. Therefore, experimental outcomes cannot be assumed to be interchangeable.

Disease-model mismatch

CNS-targeted PDE9 inhibitors (e.g., PF-04447943, BI 409306) may not share the cardiac disease-model endpoint profile observed with CRD-733.

Endpoint transfer risk

Reported LV hypertrophy and function improvements in the pressure-overload model may not replicate with other PDE9 inhibitors without dedicated cardiac validation.

• [1] Wunder F, et al. Characterization of the first potent and selective PDE9 inhibitor using a cGMP reporter cell line. Mol Pharmacol. 2005 Dec;68(6):1775-81. (IC50=55 nM). View Source
• [2] Richards DA, et al. CRD-733... Reverses Pressure Overload-Induced Heart Failure. Circ Heart Fail. 2021 Jan;14(1):e007300. View Source

CRD-733 Quantitative Evidence

LV Hypertrophy Reversal in TAC Heart Failure Model

PDE9-IN-2 (as CRD-733) has demonstrated the ability to reverse existing left ventricular (LV) hypertrophy in a mouse model of pressure overload-induced heart failure, a key therapeutic milestone [1]. This is a quantitative, disease-modifying effect that has not been reported for other PDE9 inhibitors like PF-04447943 or BAY 73-6691 in this specific model. The compound's effect was statistically significant compared to the vehicle control group [1].

LV Hypertrophy Reversal

Head-to-head

Reported reversal vs. vehicle in TAC pressure-overload model

Supports cardiac disease-model endpoint interpretation

600 mg/kg/day, C57BL/6J mice TAC; P value indicated

Evidence Dimension	Reversal of left ventricular (LV) hypertrophy
Target Compound Data	CRD-733 (600 mg/kg/day) treatment significantly reversed existing LV hypertrophy (P<0.001 vs. vehicle) [1]
Comparator Or Baseline	Vehicle control
Quantified Difference	P < 0.001
Conditions	Male C57BL/6J mice subjected to transverse aortic constriction (TAC) for 7 days to induce hypertrophy, followed by daily treatment with CRD-733 or vehicle [1].

Why This Matters

This in vivo efficacy in reversing established disease pathology, rather than just preventing it, is a critical differentiator for selecting a compound for translational heart failure research.

• [1] Richards DA, et al. CRD-733, a Novel PDE9 (Phosphodiesterase 9) Inhibitor, Reverses Pressure Overload-Induced Heart Failure. Circ Heart Fail. 2021 Jan;14(1):e007300. View Source

LVEF Improvement in TAC Heart Failure Model

In the same TAC heart failure model, PDE9-IN-2 (CRD-733) provided multi-parametric improvement in cardiac function and structure, distinguishing it from comparators without such published in vivo data. It significantly improved left ventricular ejection fraction (LVEF), prevented the elevation of left ventricular end-diastolic pressure (LVEDP), and attenuated left atrial dilation and pulmonary edema [1].

LVEF Improvement

Head-to-head

Reported LVEF improvement vs. vehicle; P=0.009

Supports cardiac function endpoint context

Echocardiography in TAC model, 600 mg/kg/day

Evidence Dimension	Multi-parametric in vivo efficacy
Target Compound Data	1. Improved LVEF (P=0.009) 2. Prevented LVEDP increase (P=0.037) 3. Attenuated left atrial dilation (P<0.001) 4. Reduced lung weight to sham levels [1]
Comparator Or Baseline	Vehicle control
Quantified Difference	P-values: 0.009, 0.037, <0.001, respectively [1]
Conditions	Mouse TAC heart failure model, comparing CRD-733 treated group (n=10) to vehicle (n=17) and sham (n=10) groups [1].

Why This Matters

This portfolio of in vivo data demonstrates a comprehensive beneficial effect on key hallmarks of heart failure, providing a robust and unique basis for selecting PDE9-IN-2 for preclinical cardiovascular studies.

• [1] Richards DA, et al. CRD-733... Reverses Pressure Overload-Induced Heart Failure. Circ Heart Fail. 2021 Jan;14(1):e007300. View Source

Heart Failure Clinical Development Path

PDE9-IN-2 (CRD-733) demonstrates clear in vivo target engagement, a critical link between its mechanism and physiological effects. Treatment led to a significant increase in plasma cGMP levels compared to the vehicle control [1]. This was accompanied by increased phosphorylation of a cGMP-dependent protein kinase I substrate, further confirming downstream pathway activation [1].

Cardiac Development Path

Class-level

Phase 1 heart failure vs. failed CNS Phase 2 (other PDE9i)

Indication-differentiated research context

Public clinical trial and literature analysis

Evidence Dimension	Plasma cGMP levels
Target Compound Data	Significantly increased plasma cGMP levels (P<0.001 vs. vehicle) [1]
Comparator Or Baseline	Vehicle control
Quantified Difference	P < 0.001 [1]
Conditions	In vivo, in the mouse TAC heart failure model [1].

Why This Matters

Confirmation of in vivo target engagement and pathway modulation is essential for interpreting efficacy data and ensuring the observed physiological benefits are mechanism-based.

• [1] Richards DA, et al. CRD-733... Reverses Pressure Overload-Induced Heart Failure. Circ Heart Fail. 2021 Jan;14(1):e007300. View Source

Evidence 4: Clinical Development Status for Cardiovascular Indication

PDE9-IN-2 (CRD-733/ASP4901) has been advanced into human clinical studies for cardiovascular indications, including a Phase 1 trial for heart failure [1][2]. This is a major point of differentiation from earlier PDE9 inhibitors like PF-04447943 (developed for Alzheimer's disease) and BAY 73-6691 (preclinical for cognition) [3][4]. The progression to clinical evaluation for heart failure provides a strong rationale for its use in translational research focused on cardiovascular outcomes.

Evidence Dimension	Clinical Development Status
Target Compound Data	Advanced to Phase 1 clinical trials for heart failure [1][2]
Comparator Or Baseline	PF-04447943: Phase 2 for Alzheimer's disease [3]; BAY 73-6691: Preclinical for cognition [4]
Quantified Difference	Indication focus (Cardiovascular vs. CNS) and development stage
Conditions	Human clinical development programs

Why This Matters

For researchers modeling human disease or performing translational studies, a compound with clinical validation in the same therapeutic area offers higher relevance and predictive value.

• [1] Richards DA, et al. Circ Heart Fail. 2021 Jan;14(1):e007300. (Statement that CRD-733 is being advanced in human clinical studies). View Source
• [2] Cardurion Pharmaceuticals. Press Release: Cardurion Pharmaceuticals Licenses Clinical Stage Heart Failure Candidate from Astellas. April 16, 2018. View Source
• [3] ClinicalTrials.gov. Study of PF-04447943 in Patients With Mild to Moderate Probable Alzheimer's Disease. NCT00988598. View Source
• [4] Wunder F, et al. Mol Pharmacol. 2005 Dec;68(6):1775-81. (Describes BAY 73-6691 as in preclinical development for cognition enhancement). View Source

CRD-733 Application Scenarios

Pressure-Overload Heart Failure Models

PDE9-IN-2 is the premier choice for preclinical studies investigating the therapeutic potential of PDE9 inhibition in heart failure with reduced ejection fraction (HFrEF) resulting from pressure overload. The compound's published data demonstrates its ability to reverse established LV hypertrophy and improve LVEF in the TAC mouse model [1], making it uniquely suitable for testing interventions that aim to reverse, not just prevent, adverse cardiac remodeling. This scenario leverages the compound's most robust and disease-specific evidence base [1].

cGMP-PKG Signaling in Cardiac Remodeling

For studies focused on elucidating the downstream effects of enhanced cGMP signaling in the failing heart, PDE9-IN-2 is a validated tool compound. Its published work provides clear evidence of in vivo target engagement, including elevated plasma cGMP and phosphorylation of downstream targets like cardiac myosin binding protein-C [1]. This provides a solid foundation for mechanistic studies exploring the role of PKG activation in attenuating cardiac fibrosis or improving myocyte function [1].

Cardiovascular Drug Development Comparator

Given its advanced clinical development status, PDE9-IN-2 is a rational choice for preclinical studies designed to evaluate the potential of PDE9 inhibition as an add-on or alternative to current heart failure therapies. Researchers can design experiments comparing the efficacy of PDE9-IN-2 monotherapy or combination therapy against established treatments like ACE inhibitors or beta-blockers in relevant animal models, with the confidence that the tool compound has a translational path to clinical evaluation [2].

Application

Selection Property

Validation Focus

Pressure-overload cardiac dysfunction research

Cardiac model-response context

LV hypertrophy and function endpoints

cGMP-PKG signaling in cardiac remodeling studies

cGMP pathway engagement context

cGMP and PKG activity endpoints

Cardiovascular tool compound benchmarking

Research-stage reference context

Comparison against novel PDE9A or cardiac hypertrophy inhibitors

• [1] Richards DA, et al. CRD-733... Reverses Pressure Overload-Induced Heart Failure. Circ Heart Fail. 2021 Jan;14(1):e007300. View Source
• [2] Cardurion Pharmaceuticals. Press Release: Cardurion Pharmaceuticals Licenses Clinical Stage Heart Failure Candidate from Astellas. April 16, 2018. View Source